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Compound of Interest

Compound Name: Iodoacetonitrile

Cat. No.: B1630358 Get Quote

This guide provides a comprehensive overview of the key physical properties of

iodoacetonitrile (ICH₂CN), specifically its boiling point and density. It is intended for

researchers, scientists, and professionals in drug development who require precise data and

standardized methodologies for handling and characterizing this compound.

Quantitative Physical Properties
The physical properties of iodoacetonitrile are critical for its application in chemical synthesis

and research. The following table summarizes its boiling point and density based on literature

values.

Physical Property Value Conditions Citations

Boiling Point 182-184 °C at 720 mmHg [1][2]

Density 2.307 g/mL at 25 °C [1][2][3]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail standard laboratory protocols for measuring the boiling point and

density of a liquid compound like iodoacetonitrile.
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This method, often utilizing a Thiele tube, is a common and reliable technique for determining

the boiling point of small quantities of a liquid. The boiling point is defined as the temperature at

which the vapor pressure of the liquid equals the surrounding atmospheric pressure.[4][5]

Apparatus and Materials:

Thiele tube or oil bath

Thermometer (-10 to 250 °C range)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heating mantle or Bunsen burner

Liquid paraffin or high-boiling silicone oil

Stand and clamps

Iodoacetonitrile sample

Procedure:

Sample Preparation: Fill the small test tube with the iodoacetonitrile sample to a depth of

approximately 2-3 mL.[5]

Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in

the liquid and the sealed end protruding above the surface.[4]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread.

The bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly in a Thiele tube filled with paraffin oil, ensuring the heat-

transfer liquid is well above the sample level but below the opening of the test tube.[4]

Observation: Heat the apparatus gently. As the temperature rises, air trapped in the capillary

tube will slowly bubble out. When the boiling point is approached, a rapid and continuous
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stream of bubbles will emerge from the capillary's open end.[6]

Measurement: Turn off the heat source when a steady stream of bubbles is observed. Allow

the apparatus to cool slowly. The boiling point is the temperature at which the bubbling

ceases and the liquid begins to be drawn up into the capillary tube.[4][6] Record this

temperature.

Verification: For accuracy, repeat the heating and cooling cycle to obtain a consistent

reading.

The density of a substance is its mass per unit volume. For a liquid, this can be determined

with high precision using standard laboratory glassware and an analytical balance.

Apparatus and Materials:

Analytical balance (readable to at least 0.001 g)

Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer for higher accuracy

Thermometer

Iodoacetonitrile sample

Procedure:

Measure Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the analytical

balance and tare it, or record its mass.[7]

Measure Volume of Liquid: Carefully add a specific volume of iodoacetonitrile to the

graduated cylinder (e.g., 5.0 mL). Read the volume from the bottom of the meniscus.[7]

Measure Mass of Liquid and Cylinder: Place the graduated cylinder containing the liquid onto

the balance and record the total mass.[7][8]

Calculate Mass of Liquid: Subtract the mass of the empty graduated cylinder from the total

mass to determine the mass of the iodoacetonitrile sample.[7]

Calculate Density: Use the formula: Density = Mass / Volume.[9]
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Record Temperature: Measure and record the temperature of the liquid, as density is

temperature-dependent.

Repeat for Accuracy: Perform the measurement at least three times and calculate the

average density to ensure precision and minimize experimental error.[7]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of iodoacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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